
Unveiling the Magnetic Secrets of Copper
Carbonates at Low Temperatures: A Technical

Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Copper carbonate

Cat. No.: B075742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Pure copper(II) carbonate (CuCO₃) is a compound rarely synthesized and, as a result, its low-

temperature magnetic properties remain largely uncharacterized in publicly available literature.

The most definitive synthesis, achieved under high-pressure and high-temperature conditions,

was reported in 1973, but detailed magnetic studies on this pure form are not readily

accessible. In contrast, the naturally occurring basic copper carbonates, malachite

[Cu₂(OH)₂CO₃] and azurite [Cu₃(OH)₂(CO₃)₂], have been the subject of extensive investigation,

revealing complex and intriguing magnetic behaviors at cryogenic temperatures. This technical

guide provides a comprehensive overview of the low-temperature magnetic properties of these

two readily available and technologically relevant copper carbonate compounds. It details

their magnetic structures, transitions, and the experimental protocols used for their

characterization, serving as a vital resource for researchers in materials science, chemistry,

and drug development.

Introduction: The Challenge of Pure Copper
Carbonate
The term "copper carbonate" typically refers to the basic copper carbonates, malachite and

azurite, which are abundant in nature. True, neutral copper(II) carbonate (CuCO₃) is a gray
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powder that was first reliably synthesized in 1973 by heating basic copper carbonate in a

carbon dioxide atmosphere at 500 °C and 2 GPa. Due to these extreme synthesis

requirements, pure CuCO₃ is not commonly studied. Consequently, a comprehensive, publicly

accessible dataset on its low-temperature magnetic properties is currently unavailable. This

guide, therefore, focuses on the well-documented magnetic characteristics of malachite and

azurite.

Magnetic Properties of Malachite [Cu₂(OH)₂CO₃]
Malachite exhibits magnetic properties characteristic of a one-dimensional antiferromagnetic

system with a significant spin gap. This behavior is attributed to the arrangement of Cu²⁺ ions

in chains within its crystal structure.

Magnetic Susceptibility
The magnetic susceptibility of malachite does not show a sharp transition to a long-range

ordered state but rather a broad maximum at low temperatures, which is indicative of short-

range magnetic correlations. The temperature dependence of the magnetic susceptibility can

be effectively modeled using a one-dimensional alternating Heisenberg chain model. This

model accounts for different exchange interactions between adjacent Cu²⁺ ions in the chain.

Parameter Value Reference

Primary Exchange Coupling

(J₁)
189 K [1]

Alternating Exchange Coupling

(J₂)
89 K [1]

g-factor 2.18 [1]

Spin Gap (Δ) 129 K [1]

Table 1: Key magnetic parameters for malachite derived from magnetic susceptibility

measurements.

The presence of a spin gap indicates that a finite amount of energy is required to excite the

magnetic system from its ground state to the first excited state.
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Magnetic Properties of Azurite [Cu₃(OH)₂(CO₃)₂]
Azurite is a model system for a one-dimensional distorted diamond chain antiferromagnet. Its

magnetic behavior is more complex than that of malachite, culminating in a transition to a long-

range antiferromagnetically ordered state at a very low temperature.

Magnetic Ordering and Néel Temperature
Azurite undergoes a phase transition from a paramagnetic state to an antiferromagnetic (AFM)

state at a Néel temperature (Tₙ) of approximately 1.9 K.[2][3] Below this temperature, the

magnetic moments of the Cu²⁺ ions align in an antiparallel fashion, resulting in a net zero

magnetization in the absence of an external magnetic field.

Magnetic Structure
Neutron diffraction studies have been crucial in determining the magnetic structure of azurite

below its Néel temperature. The magnetic ordering is commensurate with the crystal lattice.

The ordered magnetic moment structure is complex, with two inequivalent magnetic moments

on the copper sites.

Parameter Value Reference

Néel Temperature (Tₙ) ~1.9 K [2][3]

Magnetic Moment (Cu site 1) 0.684(14) µB [4]

Magnetic Moment (Cu site 2) 0.264(16) µB [4]

Magnetic Propagation Vector (1/2, 1/2, 1/2) [3]

Table 2: Low-temperature magnetic properties of azurite.

The magnetic structure is influenced by anisotropic exchange and Dzyaloshinskii-Moriya

interactions.[5]

Experimental Protocols
The characterization of the low-temperature magnetic properties of copper carbonates relies

on a suite of sensitive experimental techniques.
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SQUID Magnetometry
Superconducting Quantum Interference Device (SQUID) magnetometry is the primary

technique for measuring the magnetic susceptibility of materials with high precision.

Methodology:

Sample Preparation: A powdered sample of the copper carbonate (typically 1-20 mg) is

packed into a gelatin capsule or a straw made of a material with a known, low magnetic

background signal.

Mounting: The sample is mounted on a sample rod and inserted into the SQUID

magnetometer.

Temperature and Field Control: The sample chamber is cooled to the desired starting

temperature (e.g., 300 K). The magnetic moment is then measured as a function of

temperature as the sample is cooled to the base temperature (typically around 2 K).

Measurements are often performed in both zero-field-cooled (ZFC) and field-cooled (FC)

modes to probe for magnetic history effects.

Data Acquisition: A small DC magnetic field (e.g., 100-1000 Oe) is applied, and the magnetic

moment is recorded at discrete temperature intervals.

Data Analysis: The raw magnetic moment data is corrected for the sample holder's magnetic

contribution and the sample's mass to obtain the magnetic susceptibility (χ) in emu/mol·Oe.

SQUID Magnetometry Experimental Workflow

Neutron Diffraction
Neutron diffraction is a powerful technique for determining the arrangement of magnetic

moments in a crystalline material.

Methodology:

Sample Preparation: A relatively large powder sample (several grams) is loaded into a

sample holder made of a material that is nearly transparent to neutrons, such as vanadium.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b075742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cryostat: The sample is placed in a cryostat that allows for cooling to temperatures below the

magnetic ordering temperature.

Data Collection above Tₙ: A neutron diffraction pattern is collected at a temperature above

the Néel temperature to determine the crystal structure without magnetic contributions.

Data Collection below Tₙ: The sample is cooled to a temperature below the Néel

temperature, and another diffraction pattern is collected. The appearance of new Bragg

peaks or changes in the intensity of existing nuclear peaks indicates the onset of long-range

magnetic order.

Magnetic Structure Refinement: The positions and intensities of the magnetic Bragg peaks

are used to determine the size and orientation of the magnetic moments on the copper ions

and the magnetic propagation vector that describes the periodicity of the magnetic structure.
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Neutron Diffraction Experiment
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Logic Diagram for Magnetic Structure Determination

Low-Temperature Specific Heat Measurement
Specific heat measurements provide information about the thermal properties of a material and

can reveal phase transitions, including magnetic ordering.

Methodology:

Sample Preparation: A small, pelletized sample is prepared to ensure good thermal contact.
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Calorimeter: The sample is mounted in a calorimeter within a cryostat. A thermometer and a

heater are attached to the sample platform.

Measurement Technique (Relaxation Method): a. The sample is cooled to the desired

temperature. b. A small heat pulse is applied to the sample, causing its temperature to rise.

c. The heat source is turned off, and the sample temperature relaxes back to the base

temperature. d. The time constant of this relaxation is proportional to the heat capacity of the

sample.

Data Acquisition: The heat capacity is measured over a range of temperatures, with

particular attention to the region around the suspected magnetic transition.

Data Analysis: A sharp peak (lambda-like anomaly) in the heat capacity versus temperature

plot is a hallmark of a second-order phase transition, such as the onset of antiferromagnetic

ordering. The entropy change associated with the transition can be calculated by integrating

the magnetic contribution to the specific heat.
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Specific Heat Measurement Workflow

Conclusion
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While the low-temperature magnetic properties of pure copper(II) carbonate remain an open

area for research due to its challenging synthesis, the readily available basic copper
carbonates, malachite and azurite, offer rich and distinct magnetic phenomena. Malachite

behaves as a one-dimensional antiferromagnet with a spin gap, while azurite exhibits a

transition to a complex, long-range antiferromagnetic state at approximately 1.9 K.

Understanding the magnetic behavior of these materials is not only of fundamental scientific

interest but also has implications for the development of new magnetic materials and

potentially for applications where controlling magnetic properties at the nanoscale is crucial.

The experimental protocols detailed in this guide provide a solid foundation for researchers to

explore the magnetic properties of these and other related copper compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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